Antileishmanial Activity: S-Alkylated Thioether vs. Thiol/Thione Analogs
While direct data for the target thioether compound is not publicly available, a study on structurally related thiol analogs (lacking the chlorophenylmethylthio group) provides a critical class-level benchmark. The most active compounds in that series, 5f and 6f, demonstrated an IC50 of 79.0 µM against Leishmania donovani, which is approximately 6.2-fold more potent than the standard drug sodium stibogluconate (IC50 = 490.0 µM) [1]. The target compound's thioether moiety is expected to further modulate lipophilicity and membrane permeability, potentially enhancing cellular uptake and potency, a hypothesis that requires direct experimental validation [2].
| Evidence Dimension | Antileishmanial activity (IC50) |
|---|---|
| Target Compound Data | Not yet reported in public literature |
| Comparator Or Baseline | Compounds 5f & 6f (thiol analogs): IC50 = 79.0 µM; Sodium stibogluconate (standard): IC50 = 490.0 µM |
| Quantified Difference | Thiol analogs show 6.2-fold improvement over standard drug |
| Conditions | In vitro assay against L. donovani promastigotes |
Why This Matters
Establishes the antileishmanial potential of the core scaffold, making the target thioether compound a logical and chemically distinct follow-up candidate for procurement and screening.
- [1] Patil, S. R., Asrondkar, A., Patil, V., Sangshetti, J. N., Kalam Khan, F. A., Damale, M. G., Patil, R. H., Bobade, A. S., & Shinde, D. B. (2017). Antileishmanial potential of fused 5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiols: Synthesis, biological evaluations and computational studies. Bioorganic & Medicinal Chemistry Letters, 27(16), 3845-3850. View Source
- [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source
